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Compound of Interest

Compound Name: Biotin-PEG3-NHS ester

L Get Quote

Cat. No.: B606135

For researchers, scientists, and professionals in drug development, the effective and safe use
of reagents is paramount. This guide provides an in-depth overview of the safety and handling
precautions for Biotin-PEG3-NHS ester, a common biotinylation reagent.

Chemical and Physical Properties

Biotin-PEG3-NHS ester is a white to off-white solid, which may appear waxy or as a semi-
solid.[1][2][3][4] It is a biotinylation reagent that contains an N-hydroxysuccinimide (NHS) ester
functional group, which reacts with primary amines.[1][3][5][6] This reagent is soluble in organic
solvents like dimethyl sulfoxide (DMSQO) and dimethylformamide (DMF), as well as in water.[1]

[7]

Table 1: Physical and Chemical Properties

Property

Value

Molecular Formula

C23H36N409S[1][4][5][8]

Molecular Weight 544.6 g/mol [1][5]

White to off-white solid, may be waxy or semi-
Appearance .

solid[1][2][3][4]
Solubility Soluble in DMSO, DMF, and water[1][7][9]
Purity >95%[2][3][4]
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Hazard Identification and Safety Precautions

According to safety data sheets, Biotin-PEG3-NHS ester is classified as a substance that
causes skin irritation and serious eye irritation.[8]

Table 2: Hazard Identification

Hazard Classification Precautionary Statement

Skin Irritation Category 2 H315: Causes skin irritation[8]

o H319: Causes serious eye
Eye Irritation Category 2A o
irritation[8]

To mitigate these risks, it is crucial to adhere to the following safety precautions:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
disposable gloves, and tight-sealing safety goggles.[10][11] In cases of insufficient
ventilation, use a tested and approved respirator.[11]

o Handling: Avoid contact with skin and eyes, and prevent the formation of dust and aerosols.
[8] Use the reagent in a well-ventilated area.[8] Wash hands thoroughly after handling.[8]

o Environmental Precautions: While no special environmental precautions are generally
required, it is good practice to prevent spillage and leakage.[11][12]

First Aid Measures

In case of exposure, follow these first aid measures:

Table 3: First Aid Procedures
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Exposure Route First Aid Measure

Immediately flush eyes with plenty of water for
at least 15 minutes, separating the eyelids with
Eye Contact fingers to ensure adequate flushing.[8][12][13]
Remove contact lenses if present and easy to
do.[11] Seek prompt medical attention.[8]

Wash the affected area with plenty of soap and
) water.[8] Remove contaminated clothing and
Skin Contact ) L
wash it before reuse.[8] If irritation develops or

persists, seek medical advice.[13]

If swallowed, wash out the mouth with water if

the person is conscious.[12] Do not give

Ingestion ) )
anything by mouth to an unconscious person.
[12] Seek medical advice if symptoms arise.[12]
Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek medical advice if

necessary.[12]

Storage and Stability

Proper storage is critical to maintain the reactivity of Biotin-PEG3-NHS ester. The NHS ester
moiety is susceptible to hydrolysis.

Table 4: Storage and Stability Recommendations
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Condition

Recommendation

Storage Temperature

Store at -20°C for long-term storage.[2][3][4][5]
[71[8][10][13][14][15] Some suppliers
recommend storage at or below 4°C.[1]

Protection from Moisture

Store in a tightly sealed container with a
desiccant.[1][13] The reagent is moisture-

sensitive.[6]

Inert Atmosphere

For long-term storage, keeping the container
under an inert atmosphere of nitrogen or argon

is recommended.[10][13]

Solid Form Stability

The solid form is stable for at least 2 years from
the date of receipt when stored as directed.[1]
One source suggests a stability of 3 years at
-20°C in powder form.[10]

Solution Stability

Anhydrous stock solutions in solvents like
DMSO or DMF can be stored for several days at
-20°C.[1][9] Aqueous stock solutions should be
prepared immediately before use as the NHS
ester hydrolyzes rapidly in agueous
environments.[1][9][16] Do not prepare stock

solutions for storage.[6]

Experimental Protocols and Handling Procedures

The following section details a general protocol for protein biotinylation using Biotin-PEG3-

NHS ester, emphasizing safe handling practices.

Reagent Preparation

o Equilibration: Before opening, allow the vial of Biotin-PEG3-NHS ester to equilibrate to

room temperature to prevent moisture condensation.[6][16]

o Dissolution: Dissolve the required amount of the reagent in an anhydrous water-miscible

organic solvent such as DMSO or DMF immediately before use.[6][9][17]
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Biotinylation Reaction Workflow

The following diagram illustrates a typical workflow for a biotinylation experiment.

Preparation

Equilibrate Biotin-PEG3-NHS Prepare protein solution in
ester to room temperature amine-free buffer (pH 7-9)

'

Dissolve Biotin-PEG3-NHS
ester in anhydrous DMSO/DMF

Reaftion

Add NHS ester solution
to protein solution

'

Incubate at room temperature
(30-60 min) or on ice (2 hours)

:

Quench reaction with
amine-containing buffer (e.g., Tris)

Purifigation

Remove excess reagent via
dialysis or gel filtration

:

Characterize biotinylated protein

Click to download full resolution via product page
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Caption: Workflow for protein biotinylation using Biotin-PEG3-NHS ester.

Detailed Experimental Protocol

Prepare Protein Sample: Dissolve the protein to be labeled in an amine-free buffer with a pH
between 7 and 9, such as phosphate-buffered saline (PBS).[5][6] Avoid buffers containing
primary amines like Tris or glycine, as they will compete with the target protein for reaction
with the NHS ester.[6]

Calculate Reagent Amount: Determine the desired molar excess of the biotinylation reagent.
A 20-fold molar excess is a common starting point.[6]

Reaction:

o Add the calculated volume of the dissolved Biotin-PEG3-NHS ester to the protein
solution. The volume of the organic solvent should not exceed 10% of the total reaction
volume.[6]

o Incubate the reaction mixture at room temperature for 30-60 minutes or on ice for 2 hours.

[6]

Quenching: Stop the reaction by adding a quenching buffer that contains primary amines,
such as Tris-buffered saline (TBS) or glycine.[6]

Purification: Remove excess, non-reacted biotinylation reagent and byproducts using a
suitable method such as dialysis, gel filtration (desalting columns), or chromatography.[9]

Reaction Mechanism

The NHS ester of Biotin-PEG3-NHS reacts with primary amino groups (-NH2) present on

proteins, such as the side chain of lysine residues and the N-terminus of polypeptides, to form
a stable amide bond.[1][5][6] This reaction is most efficient at a pH range of 7-9.[5]
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Caption: Reaction of Biotin-PEG3-NHS ester with a primary amine on a protein.

Disposal Considerations

Dispose of waste material in accordance with all applicable local, regional, and national
regulations.[11][12] Empty containers may retain product residues and should be handled with
the same precautions as the product itself.[11]

By adhering to these safety and handling guidelines, researchers can confidently and safely
utilize Biotin-PEG3-NHS ester in their experimental workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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